2-Methylcitric acid 2-Methylcitric acid 2-methylcitric acid is a tricarboxylic acid. It is functionally related to a citric acid. It is a conjugate acid of a 2-methylcitrate(3-).
Methylcitric acid is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
2-Methylcitric acid is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
2-Methylcitric acid is a natural product found in Drosophila melanogaster, Psychotria punctata, and other organisms with data available.
Brand Name: Vulcanchem
CAS No.: 6061-96-7
VCID: VC21133819
InChI: InChI=1S/C7H10O7/c1-3(5(10)11)7(14,6(12)13)2-4(8)9/h3,14H,2H2,1H3,(H,8,9)(H,10,11)(H,12,13)
SMILES: CC(C(=O)O)C(CC(=O)O)(C(=O)O)O
Molecular Formula: C7H10O7
Molecular Weight: 206.15 g/mol

2-Methylcitric acid

CAS No.: 6061-96-7

Cat. No.: VC21133819

Molecular Formula: C7H10O7

Molecular Weight: 206.15 g/mol

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2-Methylcitric acid - 6061-96-7

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Description 2-methylcitric acid is a tricarboxylic acid. It is functionally related to a citric acid. It is a conjugate acid of a 2-methylcitrate(3-).
Methylcitric acid is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
2-Methylcitric acid is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
2-Methylcitric acid is a natural product found in Drosophila melanogaster, Psychotria punctata, and other organisms with data available.
CAS No. 6061-96-7
Molecular Formula C7H10O7
Molecular Weight 206.15 g/mol
IUPAC Name 2-hydroxybutane-1,2,3-tricarboxylic acid
Standard InChI InChI=1S/C7H10O7/c1-3(5(10)11)7(14,6(12)13)2-4(8)9/h3,14H,2H2,1H3,(H,8,9)(H,10,11)(H,12,13)
Standard InChI Key YNOXCRMFGMSKIJ-UHFFFAOYSA-N
SMILES CC(C(=O)O)C(CC(=O)O)(C(=O)O)O
Canonical SMILES CC(C(=O)O)C(CC(=O)O)(C(=O)O)O

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